Cas no 132287-02-6 (Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate)

• Product Name: Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate
• CAS No: 132287-02-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 2858878
• PubChem ID: 3700793
• Update Time: 2025-11-01

Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23880026
• MFCD00966625
• methyl 3-(2H-1,2,3-benzotriazol-2-yl)propanoate
• 2H-Benzotriazole-2-propanoic acid, methyl ester
• Methyl3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate
• AB7458
• methyl 3-(benzotriazol-2-yl)propanoate
• 132287-02-6
• Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate

• MDL： MFCD00966625
• Inchi： 1S/C10H11N3O2/c1-15-10(14)6-7-13-11-8-4-2-3-5-9(8)12-13/h2-5H,6-7H2,1H3
• InChI Key： GMEMDZBXJYZNRG-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1N=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 205.085126602Da
• Monoisotopic Mass: 205.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate

Comprehensive Overview of Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate (CAS No. 132287-02-6)

Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate (CAS No. 132287-02-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a benzotriazole moiety, has garnered significant attention due to its potential as a building block in synthetic chemistry and its role in UV stabilization. Researchers and industries are increasingly exploring its properties to address modern challenges such as sustainable synthesis and advanced material development.

The compound’s molecular structure combines a methyl ester group with a benzotriazole ring, offering distinct reactivity and stability. This duality makes it valuable for designing photo-stabilizers and intermediates in drug discovery. Recent studies highlight its utility in green chemistry initiatives, where its efficiency in catalytic reactions aligns with the global push for environmentally friendly processes. Keywords like "benzotriazole derivatives" and "ester synthesis" frequently appear in academic searches, reflecting its relevance in cutting-edge research.

In the pharmaceutical sector, Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate serves as a precursor for bioactive molecules. Its heterocyclic framework is pivotal in developing compounds with antimicrobial or anti-inflammatory properties. Meanwhile, material scientists leverage its UV-absorbing capabilities to enhance the durability of polymers, addressing consumer demand for longer-lasting products. Searches for "UV stabilizers for plastics" or "high-performance additives" often lead to discussions involving this compound.

From a synthetic perspective, the esterification of 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoic acid to yield this methyl ester exemplifies efficient carboxylate modification. Optimizing such processes is a hot topic in organic chemistry forums, with queries like "improving esterification yields" trending among chemists. Additionally, the compound’s compatibility with microwave-assisted synthesis aligns with industry preferences for faster, energy-efficient methods.

Regulatory and safety profiles of Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate are well-documented, ensuring compliance with international standards. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), a detail frequently searched by laboratory professionals. The compound’s stability under ambient conditions further enhances its practicality for industrial scale-up.

Emerging trends also link this compound to advanced material design, particularly in smart coatings and electronic materials. As nanotechnology gains traction, its role in functionalizing surfaces or modifying conductive polymers is under exploration. Queries such as "benzotriazole in electronics" or "organic semiconductors" underscore this intersection.

In summary, Methyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate (CAS No. 132287-02-6) exemplifies innovation at the nexus of chemistry and technology. Its multifaceted applications—from drug development to sustainable materials—position it as a compound of enduring interest. By integrating SEO-friendly terms like "benzotriazole applications" and "ester-based intermediates," this overview aligns with both scientific rigor and digital discoverability.